Cas no 1212853-97-8 (5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol)

• Product Name: 5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol
• CAS No: 1212853-97-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5596147
• PubChem ID: 66513671
• Update Time: 2025-06-15

5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-((1R)-1-AMINO-2-HYDROXYETHYL)-2-METHOXYPHENOL
• (r)-5-(1-Amino-2-hydroxyethyl)-2-methoxyphenol
• Benzeneethanol, β-amino-3-hydroxy-4-methoxy-, (βR)-
• 5-[(1R)-1-AMINO-2-HYDROXYETHYL]-2-METHOXYPHENOL
• 1212853-97-8
• EN300-1840397
• AKOS015927956
• CS-0353806
• 5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol

• Inchi： 1S/C9H13NO3/c1-13-9-3-2-6(4-8(9)12)7(10)5-11/h2-4,7,11-12H,5,10H2,1H3/t7-/m0/s1
• InChI Key： KHAJXTPKKSEVSR-ZETCQYMHSA-N
• SMILES： C1(O)=CC([C@@H](N)CO)=CC=C1OC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 395.9±42.0 °C(Predicted)
• pka: 9.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol

Comprehensive Overview of 5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol (CAS No. 1212853-97-8): Properties, Applications, and Research Insights

5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol, identified by its CAS number 1212853-97-8, is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique stereochemical configuration (1R), which is critical for its biological activity. The presence of both amino and hydroxyethyl functional groups enhances its versatility in drug design, particularly in targeting enzymes and receptors with high specificity. Researchers are increasingly interested in this molecule due to its structural similarity to naturally occurring catecholamines, which play vital roles in neurological and cardiovascular systems.

In recent years, the demand for chiral building blocks like 5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol has surged, driven by advancements in asymmetric synthesis and precision medicine. A common query among scientists is: "How does the stereochemistry of this compound influence its pharmacokinetics?" Studies suggest that the (1R) configuration improves metabolic stability and target binding affinity, making it a promising candidate for next-generation therapeutics. Additionally, its methoxyphenol moiety contributes to antioxidant properties, aligning with the growing focus on oxidative stress mitigation in age-related diseases.

The synthesis of CAS 1212853-97-8 often involves multi-step organic reactions, including reductive amination and enantioselective catalysis. These methods are frequently discussed in academic forums, with questions like "What are the optimal conditions for scaling up production?" dominating conversations. Industry experts emphasize the importance of green chemistry principles to minimize waste and improve yield, reflecting broader trends in sustainable pharmaceutical manufacturing.

From an application standpoint, 5-(1R)-1-amino-2-hydroxyethyl-2-methoxyphenol is explored in neuroprotective agents and adrenergic receptor modulators. Its ability to cross the blood-brain barrier has sparked interest in treating neurodegenerative disorders, a hot topic in biomedical research. Moreover, its structural analogs are investigated for anti-inflammatory effects, addressing widespread searches on "natural-derived anti-inflammatory compounds."

To ensure SEO optimization, this content integrates high-traffic keywords such as "chiral drug intermediates", "enantioselective synthesis", and "pharmacological applications of methoxyphenols". By addressing trending queries and emphasizing the compound's unique stereochemistry, this overview serves as a valuable resource for researchers and industry professionals alike.